Cas no 67832-11-5 (4-Bromo-2-methylbenzonitrile)

• Product Name: 4-Bromo-2-methylbenzonitrile
• CAS No: 67832-11-5
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD00041461
• CID: 58647
• PubChem ID: 144267
• Update Time: 2025-04-18

4-Bromo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methylbenzonitrile
• Benzonitrile, 4-bromo-2-methyl-
• 2-methyl-4-bromobenzonitrile
• 4-Brom-2-methyl-benzonitril
• 4-bromo-2-methylbenzenecarbonitrile
• 4-bromo-o-tolunitrile
• 5-Bromo-2-cyanotoluene
• benzonitrile,4-bromo-2-methyl
• o-Tolunitrile,4-bromo- (7CI)
• NSC229305
• 67832-11-5
• FT-0617790
• 4-bromo-2-methyl benzonitrile
• NSC-229305
• AM20060966
• EN300-107186
• J-514675
• 4-bromo-methylbenzonitrile
• B3993
• 4-Bromo-2-methylbenzonitrile, 97%
• PS-8274
• NSC 229305
• CS-W002196
• 4-Bromo-2-Methyl-Benzonitrile
• DTXSID30218075
• AC-4035
• SY016349
• SCHEMBL290236
• A1775
• 4bromo-2-methylbenzonitrile
• AKOS007930426
• 4-Bromo-2-methylcyanobenzene
• MFCD00041461
• DB-010068
• DTXCID50140566

• MDL： MFCD00041461
• Inchi： 1S/C8H6BrN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,1H3
• InChI Key： LPEBMDFRIKYFCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C)C=1
• BRN： 2574103

Computed Properties

• Exact Mass: 194.96800
• Monoisotopic Mass: 194.968362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Cream powder
• Density: 1.5466 (rough estimate)
• Melting Point: 65-69 °C
• Boiling Point: 259℃ at 760 mmHg
• Flash Point: 110.4℃
• Refractive Index: 1.6550 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 23.79000
• LogP: 2.62918
• Solubility: Insoluble in water

4-Bromo-2-methylbenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles